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Compound of Interest

Compound Name: Chloroacetyl chloride-13C2

CAS No.: 286367-76-8

Cat. No.: B580289

Get Quote

Core Directive: The Dual-Risk Profile
Handling Chloroacetyl chloride-13C2 (CAC-13C2) presents a unique dual-risk profile that

distinguishes it from standard laboratory reagents. You are managing two critical vectors:

Biological Hazard: It is a potent lachrymator, corrosive alkylating agent, and reacts violently

with mucosal moisture.

Asset Risk: As a stable isotope-labeled intermediate, hydrolysis doesn't just create safety

hazards; it destroys thousands of dollars of inventory in seconds.

This guide moves beyond generic MSDS advice to provide a field-proven protocol for

quantitative retention and zero-exposure handling.

The Hazard Mechanics (The "Why")
To select the correct PPE, you must understand the reaction kinetics. CAC-13C2 is not merely

an acid; it is an electrophilic acylating agent. Upon contact with water (or moisture in your

lungs/eyes), it undergoes rapid hydrolysis:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b580289#bc-rfq
https://www.benchchem.com/product/b580289/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-chloroacetyl-chloride-13c2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Causality of Injury:

Immediate: The HCl gas causes immediate lachrymation (tearing) and respiratory spasm.

Delayed: The chloroacetic acid byproduct is a potent alkylating agent that penetrates skin

rapidly, potentially leading to systemic toxicity and delayed pulmonary edema up to 24 hours

post-exposure.

The PPE Matrix: Barrier Selection
Standard laboratory nitrile gloves provide insufficient protection against chlorinated acid

chlorides. The low molecular weight of CAC allow it to permeate standard 4-mil nitrile in under

2 minutes.

Strategic PPE Selection Table
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Component
Standard
Recommendation

Expert Requirement

(CAC-13C2)
Technical Rationale

Hand Protection Nitrile Gloves

Laminate (Silver

Shield/4H) under

Nitrile

Nitrile degrades

rapidly. Laminate

provides >4hr

breakthrough time.[1]

The outer nitrile layer

provides grip and

dexterity, which

laminate lacks.

Respiratory Fume Hood
Fume Hood + SCBA

(Emergency)

Primary containment

is the hood. If a spill

occurs outside the

hood, standard

cartridges (Organic

Vapor/Acid Gas) have

poor warning

properties. Evacuate

or use SCBA.

Eye/Face Safety Glasses
Goggles + Face

Shield

CAC fumes seek

moisture. Glasses

allow vapor entry.

Goggles seal the

eyes; the shield

protects the neck/face

from projectile

hydrolysis (splashes).

Body Lab Coat
Chemical Apron

(Butyl/Neoprene)

Cotton lab coats

absorb and hold the

chemical against the

skin. An impervious

apron prevents

"wicking" burns.
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Operational Workflow: The "Dry-Transfer" Protocol
Objective: Transfer CAC-13C2 without atmospheric exposure. Prerequisite: All glassware must

be oven-dried (

for >2 hours) and cooled under inert gas (

or

).

Step-by-Step Methodology
1. The Setup (Inert Barrier)

Do not pour CAC-13C2. Pouring increases surface area for hydrolysis and loss.

Use a Sure/Seal™ type system or septum-capped vessels.

Clamp the reagent bottle inside a functional fume hood (Face velocity > 100 fpm).

2. The Double-Needle Transfer (Positive Pressure)

Insert an inert gas line (balloon or manifold) into the reagent bottle septum to create slight

positive pressure.

Use a gas-tight glass syringe (Hamilton type) with a long stainless steel needle.

Crucial Step: Flush the syringe with inert gas 3 times prior to drawing liquid. This removes

residual moisture from the barrel.

3. The Aliquot

Draw the required volume of CAC-13C2.

Visual Check: If the liquid turns cloudy inside the syringe, your equipment was wet. Stop

immediately.

Transfer directly into the reaction vessel through its septum.
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4. The Decontamination

Immediately draw hexanes or dichloromethane into the contaminated syringe to dilute

residual CAC.

Eject this wash into a dedicated "Quench Beaker" (see Section 5).

Emergency & Disposal: The Quenching Protocol
The Trap: Never dispose of CAC-13C2 directly into organic solvent waste drums without

quenching. It will react with moisture in the drum, pressurize it with HCl gas, and potentially

cause an explosion.

Quenching Workflow:

Prepare Quench Bath: An ice-water bath containing saturated Sodium Bicarbonate (

) or 10% Sodium Hydroxide (

).

Note: Ice is required to control the exotherm.

Controlled Addition: Add the CAC waste (or wash solvent) dropwise to the basic solution.

Endpoint: Continue until bubbling (

evolution) ceases and pH is neutral (pH 7).

Disposal: Once neutralized, the aqueous layer can often be drained (check local

regulations), and the organic layer disposed of as halogenated waste.

Visualizing the Safety Logic
The following diagram illustrates the decision logic for handling CAC-13C2, emphasizing the

"Stop/Go" safety checks.
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Start: CAC-13C2 Handling

PPE Verification:
Laminate Gloves + Goggles + Hood

Glassware Status:
Oven Dried & N2 Flushed?

STOP: Re-dry Equipment
(Risk of Hydrolysis/Loss)

No

Select Transfer Method

Yes

Pouring
(High Risk - PROHIBITED)

Syringe/Septum Transfer
(Closed System)

Syringe Check:
Is Liquid Clear?

Cloudy (Moisture)

Inject into Reaction Vessel

Clear

Immediate Quench:
Ice/NaHCO3 Bath

Disposal:
Neutral pH Check -> Halogenated Waste

Click to download full resolution via product page
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Caption: Operational logic flow for Chloroacetyl chloride-13C2, prioritizing moisture exclusion

and closed-system transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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